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Cat. No.: B3419969 Get Quote

Abstract: This technical guide provides an in-depth overview of the core properties of

isonicotinic acid (also known as pyridine-4-carboxylic acid), a key organic compound in

pharmaceutical and chemical research. It is an isomer of nicotinic acid (vitamin B3) and

picolinic acid, distinguished by the position of the carboxylic acid group on the pyridine ring.[1]

[2][3][4] Isonicotinic acid serves as a critical precursor in the synthesis of numerous

therapeutic agents, most notably the first-line anti-tuberculosis drug, isoniazid.[1][5][6] This

document consolidates essential data on its chemical and physical properties, solubility, and

spectral characteristics. Furthermore, it details common experimental protocols for its

synthesis, purification, and analysis, and discusses its significant biological activities and

applications in drug development. Safety and handling information is also provided to ensure

its proper use in a laboratory setting.

Chemical and Physical Properties
Isonicotinic acid is a white to off-white crystalline solid at room temperature.[2][3][7] It is an

amphoteric compound, capable of reacting with both acids and bases.[2][8] The compound is

stable under normal temperatures and pressures.[9]
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Property Value Source(s)

IUPAC Name Pyridine-4-carboxylic acid [3][10]

Synonyms
4-Pyridinecarboxylic acid, γ-

picolinic acid
[1][7][11]

CAS Number 55-22-1 [3][11]

Molecular Formula C₆H₅NO₂ [1][3][11]

Molecular Weight 123.11 g/mol [1][2][3][10]

Melting Point ≥300 °C (sublimes) [2][3][8]

Boiling Point 260 °C at 15 mmHg [8]

Density ~1.47 g/cm³ [8]

pKa 4.96 (at 25 °C) [8][11]

Appearance
White to light yellow crystalline

powder
[2][7][8]

Solubility
Isonicotinic acid is sparingly soluble in cold water but its solubility increases significantly in

hot water.[2][11] It is generally insoluble in nonpolar organic solvents like benzene and ether.[2]

[11]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 10 Tech Support

https://en.wikipedia.org/wiki/Isonicotinic_acid
https://pubchem.ncbi.nlm.nih.gov/compound/Isonicotinic-Acid
https://chempanda.com/blog/isonicotinic-acid-structure-synthesis-applications-biochemical-significance
https://www.guidechem.com/encyclopedia/isonicotinic-acid-dic124.html
https://www.drugfuture.com/chemdata/isonicotinic-acid.html
https://en.wikipedia.org/wiki/Isonicotinic_acid
https://www.drugfuture.com/chemdata/isonicotinic-acid.html
https://chempanda.com/blog/isonicotinic-acid-structure-synthesis-applications-biochemical-significance
https://en.wikipedia.org/wiki/Isonicotinic_acid
https://www.drugfuture.com/chemdata/isonicotinic-acid.html
https://chempanda.com/blog/isonicotinic-acid-structure-synthesis-applications-biochemical-significance
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1462924.htm
https://en.wikipedia.org/wiki/Isonicotinic_acid
https://pubchem.ncbi.nlm.nih.gov/compound/Isonicotinic-Acid
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1462924.htm
https://en.wikipedia.org/wiki/Isonicotinic_acid
https://m.chemicalbook.com/ProductChemicalPropertiesCB1462924_EN.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB1462924_EN.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB1462924_EN.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB1462924_EN.htm
https://www.drugfuture.com/chemdata/isonicotinic-acid.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1462924.htm
https://www.guidechem.com/encyclopedia/isonicotinic-acid-dic124.html
https://m.chemicalbook.com/ProductChemicalPropertiesCB1462924_EN.htm
https://www.benchchem.com/product/b3419969?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1462924.htm
https://www.drugfuture.com/chemdata/isonicotinic-acid.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1462924.htm
https://www.drugfuture.com/chemdata/isonicotinic-acid.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3419969?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Solvent Solubility Temperature (°C) Source(s)

Water (cold) 0.52 g/100 mL 20 [11]

Water 5.2 g/L 20 [8]

Water 6 g/L 20 [7]

Hot Water Soluble - [2][8]

Ethanol Soluble (in hot) - [2][8]

Methanol Soluble - [12]

1-Propanol Soluble - [12]

2-Propanol Soluble - [12]

Benzene Practically insoluble - [11]

Ether Practically insoluble - [2][11]

Spectral Data
Detailed spectral data (¹H-NMR, ¹³C-NMR, IR) should be obtained from dedicated spectral

databases or through direct experimental analysis. For analytical purposes, UV

spectrophotometry is commonly employed.

Technique
Notable Peaks /
Wavelengths

Source(s)

UV-Vis (in HPLC) 200 nm [13]

UV-Vis (in HPLC) 261 nm [14]

Applications in Research and Drug Development
Isonicotinic acid is a versatile building block in medicinal chemistry and materials science.

Pharmaceutical Intermediate: Its most prominent role is as a starting material for

synthesizing antitubercular drugs like isoniazid, iproniazid, ethionamide, and protionamide.[1]
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[5][9] Derivatives have also been investigated for anti-inflammatory, antimicrobial, and

antimalarial activities.[2][5][15]

Organocatalysis: It can be used as an organocatalyst in multi-component condensation

reactions to synthesize complex heterocyclic compounds.[1][2][8]

Coordination Chemistry: As an organic ligand, it reacts with metal ions (e.g., copper(I)

halides) to form coordination polymers and metal-organic frameworks (MOFs).[1][2][3][8]

Biological Activity and Signaling Pathways
While isonicotinic acid itself is considered the inactive isomer of nicotinic acid, its derivatives

are highly bioactive.[2] The most critical biological application stems from its derivative,

isoniazid, a cornerstone drug for treating tuberculosis.

Mechanism of Action of Isoniazid: Isoniazid is a prodrug that requires activation within the

mycobacterium. The mycobacterial enzyme catalase-peroxidase (KatG) activates isoniazid,

which then covalently binds to and inhibits InhA, an enoyl-acyl carrier protein reductase. This

action blocks the synthesis of mycolic acids, which are essential, long-chain fatty acids that

form the protective outer layer of the mycobacterial cell wall. The disruption of the cell wall

leads to bacterial cell death.[5][16]
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Caption: Mechanism of action for the isonicotinic acid derivative, Isoniazid.

Experimental Protocols
Synthesis
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Method 1: Oxidation of 4-Methylpyridine (γ-Picoline) A common industrial method involves the

continuous oxidation of 4-methylpyridine using a catalyst, such as vanadium pentoxide.[8][17]

Another approach is the oxidation using permanganate or nitric acid.[3][11]

Protocol Outline: 4-methylpyridine is used as the raw material. It undergoes continuous

oxidation in the presence of a vanadium pentoxide catalyst. The resulting isonicotinic acid
is then purified. This method can achieve yields of 70-75%.[8][17]

Method 2: Ammoxidation of 4-Picoline On a commercial scale, isonicotinic acid is produced

by the ammoxidation of 4-picoline, which is then followed by the hydrolysis of the resulting

nitrile.[3]

Reaction Steps:

NC₅H₄CH₃ + 1.5 O₂ + NH₃ → NC₅H₄C≡N + 3 H₂O

NC₅H₄C≡N + 2 H₂O → NC₅H₄CO₂H + NH₃[3]

Purification
Method 1: Recrystallization Isonicotinic acid can be purified by repeated recrystallization from

hot water.[8]

Protocol Outline: Dissolve the crude isonicotinic acid in a minimum amount of boiling water.

Allow the solution to cool slowly to room temperature, then place it in an ice bath to

maximize crystal formation. Collect the crystals by filtration, wash with a small amount of cold

water, and dry under vacuum at 110 °C.[8]

Method 2: Sublimation For higher purity, isonicotinic acid can be sublimed under reduced

pressure.

Protocol Outline: Heat the crude isonicotinic acid to 260 °C under a vacuum of 15 mmHg.

[8][11] The purified compound will deposit on a cold surface.

Analysis
High-Performance Liquid Chromatography (HPLC) is a precise method for the determination of

isonicotinic acid and its derivatives.
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Method 1: Mixed-Mode Chromatography

Column: Primesep 100 mixed-mode stationary phase column.[13]

Mobile Phase: Isocratic mixture of water, acetonitrile (MeCN), and sulfuric acid.[13]

Detection: UV at 200 nm.[13]

Method 2: Reversed-Phase Chromatography

Column: SHIM-PACK VP-ODS C18.[14]

Mobile Phase: Methanol-water (40:60) containing 0.2% Docusate Sodium.[14]

Flow Rate: 0.8 mL/min.[14]

Detection: UV at 261 nm.[14]
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Caption: A generalized experimental workflow for the HPLC analysis of Isonicotinic Acid.
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Safety and Handling
Isonicotinic acid is considered a hazardous substance and requires careful handling.

Hazards: Causes serious eye irritation.[18] May cause skin and respiratory irritation.[19][20]

Personal Protective Equipment (PPE): Wear safety glasses with side-shields, protective

gloves, and a lab coat.[18] Use in a well-ventilated area or under a fume hood to avoid dust

formation and inhalation.

First Aid:

Eyes: Immediately rinse with plenty of water for at least 15 minutes, holding eyelids apart.

Seek medical attention.[21][18]

Skin: Wash off with soap and plenty of water.[18]

Inhalation: Move the person into fresh air. If not breathing, give artificial respiration.[18][19]

Ingestion: Rinse mouth with water. Call a physician if you feel unwell.[21][18]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place away from

incompatible materials such as strong oxidizing agents.[9][22]

Conclusion
Isonicotinic acid is a compound of fundamental importance to researchers in medicinal

chemistry and materials science. Its well-characterized physical and chemical properties,

coupled with established synthetic and analytical protocols, make it a reliable and versatile

research tool. The profound impact of its derivatives, particularly in the fight against

tuberculosis, underscores its continued relevance in drug discovery and development. This

guide serves as a foundational resource, providing the core data and methodologies necessary

for the effective and safe utilization of isonicotinic acid in a research environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/product/b3419969?utm_src=pdf-body
https://www.cdhfinechemical.com/images/product/msds/134_1346180328_ISONICOTINICACID-CASNO-55-22-1-MSDS.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA18109~~PDF~~MTR~~CGV4~~EN~~2025-09-13%2009:24:31~~Isonicotinic%20acid~~
https://datasheets.scbt.com/sc-250188.pdf
https://www.cdhfinechemical.com/images/product/msds/134_1346180328_ISONICOTINICACID-CASNO-55-22-1-MSDS.pdf
https://www.carlroth.com/medias/SDB-0759-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNDU0Nzh8YXBwbGljYXRpb24vcGRmfGFEZ3lMMmd5TWk4NU1UZzBOamMzTVRrNU9UQXlMMU5FUWw4d056VTVYMGRDWDBWT0xuQmtaZ3wyMzhhNDA2MTFmYTYwNGZlY2M1ODVlYjAwYzliZDk1NDg5YmI3NzE1ZDA0MzQxN2RiODZkZmEwMzVkMmE5YmU1
https://www.cdhfinechemical.com/images/product/msds/134_1346180328_ISONICOTINICACID-CASNO-55-22-1-MSDS.pdf
https://www.cdhfinechemical.com/images/product/msds/134_1346180328_ISONICOTINICACID-CASNO-55-22-1-MSDS.pdf
https://www.cdhfinechemical.com/images/product/msds/134_1346180328_ISONICOTINICACID-CASNO-55-22-1-MSDS.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA18109~~PDF~~MTR~~CGV4~~EN~~2025-09-13%2009:24:31~~Isonicotinic%20acid~~
https://www.carlroth.com/medias/SDB-0759-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNDU0Nzh8YXBwbGljYXRpb24vcGRmfGFEZ3lMMmd5TWk4NU1UZzBOamMzTVRrNU9UQXlMMU5FUWw4d056VTVYMGRDWDBWT0xuQmtaZ3wyMzhhNDA2MTFmYTYwNGZlY2M1ODVlYjAwYzliZDk1NDg5YmI3NzE1ZDA0MzQxN2RiODZkZmEwMzVkMmE5YmU1
https://www.cdhfinechemical.com/images/product/msds/134_1346180328_ISONICOTINICACID-CASNO-55-22-1-MSDS.pdf
https://sincerechemical.com/product/isonicotinic-acid-cas55-22-1
https://www.tcichemicals.com/BE/en/sds/I0500_EU_6N.pdf
https://www.benchchem.com/product/b3419969?utm_src=pdf-body
https://www.benchchem.com/product/b3419969?utm_src=pdf-body
https://www.benchchem.com/product/b3419969?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3419969?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. chempanda.com [chempanda.com]

2. Isonicotinic acid | 55-22-1 [chemicalbook.com]

3. Isonicotinic acid - Wikipedia [en.wikipedia.org]

4. hmdb.ca [hmdb.ca]

5. benchchem.com [benchchem.com]

6. US2748137A - Process for preparing isonicotinic acid - Google Patents
[patents.google.com]

7. guidechem.com [guidechem.com]

8. Isonicotinic acid CAS#: 55-22-1 [m.chemicalbook.com]

9. sincerechemical.com [sincerechemical.com]

10. Isonicotinic Acid | C6H5NO2 | CID 5922 - PubChem [pubchem.ncbi.nlm.nih.gov]

11. Isonicotinic Acid [drugfuture.com]

12. pubs.acs.org [pubs.acs.org]

13. HPLC Method for Analysis of Isonicotinic Acid on Primesep 100 Column | SIELC
Technologies [sielc.com]

14. Determination of isoniazid and isonicotinic acid contents in tablets by HPLC | IEEE
Conference Publication | IEEE Xplore [ieeexplore.ieee.org]

15. mdpi.com [mdpi.com]

16. Design, Synthesis and Antitubercular Activity of Certain Nicotinic Acid Hydrazides - PMC
[pmc.ncbi.nlm.nih.gov]

17. Isonicotinic acid synthesis - chemicalbook [chemicalbook.com]

18. cdhfinechemical.com [cdhfinechemical.com]

19. assets.thermofisher.com [assets.thermofisher.com]

20. datasheets.scbt.com [datasheets.scbt.com]

21. carlroth.com [carlroth.com]

22. tcichemicals.com [tcichemicals.com]

To cite this document: BenchChem. [Isonicotinic Acid: A Fundamental Properties Guide for
Researchers]. BenchChem, [2025]. [Online PDF]. Available at:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 10 Tech Support

https://chempanda.com/blog/isonicotinic-acid-structure-synthesis-applications-biochemical-significance
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1462924.htm
https://en.wikipedia.org/wiki/Isonicotinic_acid
https://www.hmdb.ca/metabolites/HMDB0060665
https://www.benchchem.com/pdf/A_Comparative_Analysis_of_the_Biological_Activities_of_2_3_6_Trimethoxyisonicotinaldehyde_and_Isonicotinic_Acid_for_Drug_Discovery.pdf
https://patents.google.com/patent/US2748137A/en
https://patents.google.com/patent/US2748137A/en
https://www.guidechem.com/encyclopedia/isonicotinic-acid-dic124.html
https://m.chemicalbook.com/ProductChemicalPropertiesCB1462924_EN.htm
https://sincerechemical.com/product/isonicotinic-acid-cas55-22-1
https://pubchem.ncbi.nlm.nih.gov/compound/Isonicotinic-Acid
https://www.drugfuture.com/chemdata/isonicotinic-acid.html
https://pubs.acs.org/doi/10.1021/je800824h
https://sielc.com/hplc-method-isonicotinic-acid
https://sielc.com/hplc-method-isonicotinic-acid
https://ieeexplore.ieee.org/document/6027964/
https://ieeexplore.ieee.org/document/6027964/
https://www.mdpi.com/1420-3049/26/5/1272
https://pmc.ncbi.nlm.nih.gov/articles/PMC6272317/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6272317/
https://www.chemicalbook.com/synthesis/isonicotinic-acid.htm
https://www.cdhfinechemical.com/images/product/msds/134_1346180328_ISONICOTINICACID-CASNO-55-22-1-MSDS.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA18109~~PDF~~MTR~~CGV4~~EN~~2025-09-13%2009:24:31~~Isonicotinic%20acid~~
https://datasheets.scbt.com/sc-250188.pdf
https://www.carlroth.com/medias/SDB-0759-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNDU0Nzh8YXBwbGljYXRpb24vcGRmfGFEZ3lMMmd5TWk4NU1UZzBOamMzTVRrNU9UQXlMMU5FUWw4d056VTVYMGRDWDBWT0xuQmtaZ3wyMzhhNDA2MTFmYTYwNGZlY2M1ODVlYjAwYzliZDk1NDg5YmI3NzE1ZDA0MzQxN2RiODZkZmEwMzVkMmE5YmU1
https://www.tcichemicals.com/BE/en/sds/I0500_EU_6N.pdf
https://www.benchchem.com/product/b3419969#isonicotinic-acid-fundamental-properties-for-researchers
https://www.benchchem.com/product/b3419969#isonicotinic-acid-fundamental-properties-for-researchers
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3419969?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


[https://www.benchchem.com/product/b3419969#isonicotinic-acid-fundamental-properties-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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